4-amino-3-hydroxybutanenitrile hydrochloride
Overview
Description
4-amino-3-hydroxybutanenitrile hydrochloride (AHBNHCl) is a synthetic organic compound with a wide range of applications in scientific research. It is a versatile compound, being used as a reagent in a variety of laboratory experiments, for example in the synthesis of pharmaceuticals, and as a tool in biochemical and physiological studies. In
Scientific Research Applications
4-amino-3-hydroxybutanenitrile hydrochloride is used in a variety of scientific research applications. It is used as a reagent in the synthesis of pharmaceuticals, as a tool in biochemical and physiological studies, and as an inhibitor of enzymes. It is also used to study the structure and function of proteins, and as a probe for the detection of metal ions.
Mechanism of Action
4-amino-3-hydroxybutanenitrile hydrochloride acts as an inhibitor of enzymes by forming a covalent bond with the active site of the enzyme. This covalent bond prevents the enzyme from binding to its substrate, thus inhibiting its activity.
Biochemical and Physiological Effects
4-amino-3-hydroxybutanenitrile hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of carbohydrates, proteins, and lipids. It has also been shown to inhibit the activity of enzymes involved in the synthesis of hormones, neurotransmitters, and other biological molecules. Additionally, 4-amino-3-hydroxybutanenitrile hydrochloride has been shown to inhibit the growth of bacteria, fungi, and viruses.
Advantages and Limitations for Lab Experiments
4-amino-3-hydroxybutanenitrile hydrochloride has several advantages for use in laboratory experiments. It is a highly stable compound, and is soluble in water, making it easy to use in a variety of experiments. Additionally, 4-amino-3-hydroxybutanenitrile hydrochloride is relatively inexpensive and readily available. However, it is important to note that 4-amino-3-hydroxybutanenitrile hydrochloride is a strong inhibitor of enzymes, and should be used with caution in experiments involving enzymatic reactions.
Future Directions
The potential future directions for 4-amino-3-hydroxybutanenitrile hydrochloride include further research into its biochemical and physiological effects, as well as its potential applications in pharmaceutical synthesis. Additionally, further research into the mechanism of action of 4-amino-3-hydroxybutanenitrile hydrochloride and its potential uses as a probe for the detection of metal ions could provide valuable insights into the structure and function of proteins. Finally, further research into the synthesis of 4-amino-3-hydroxybutanenitrile hydrochloride could lead to the development of more efficient and cost-effective methods for its production.
Synthesis Methods
4-amino-3-hydroxybutanenitrile hydrochloride is synthesized by a two-step process. The first step involves the reaction of 4-amino-3-hydroxybutanenitrile (AHBN) with hydrochloric acid (HCl). This reaction yields 4-amino-3-hydroxybutanenitrile hydrochloride and water as byproducts. The second step involves the reaction of 4-amino-3-hydroxybutanenitrile hydrochloride with a base, such as sodium hydroxide (NaOH). This reaction produces AHBN and sodium chloride (NaCl) as byproducts.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-amino-3-hydroxybutanenitrile hydrochloride involves the reaction of 3-chloro-1-propanol with potassium cyanide to form 4-hydroxybutyronitrile, which is then reduced with sodium borohydride to yield 4-amino-3-hydroxybutanenitrile. The resulting compound is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "3-chloro-1-propanol", "potassium cyanide", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "Step 1: 3-chloro-1-propanol is reacted with potassium cyanide in the presence of a solvent such as dimethyl sulfoxide (DMSO) to form 4-hydroxybutyronitrile.", "Step 2: The resulting 4-hydroxybutyronitrile is then reduced with sodium borohydride in the presence of a solvent such as methanol to yield 4-amino-3-hydroxybutanenitrile.", "Step 3: The final step involves the reaction of 4-amino-3-hydroxybutanenitrile with hydrochloric acid to form the hydrochloride salt of the compound." ] } | |
CAS RN |
74889-64-8 |
Product Name |
4-amino-3-hydroxybutanenitrile hydrochloride |
Molecular Formula |
C4H9ClN2O |
Molecular Weight |
136.6 |
Purity |
95 |
Origin of Product |
United States |
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